Cas no 874279-60-4 (benzyl (3S,5S)-3,5-dimethylpiperazine-1-carboxylate)

• Product Name: benzyl (3S,5S)-3,5-dimethylpiperazine-1-carboxylate
• CAS No: 874279-60-4
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• MDL: MFCD27988069
• CID: 1891455
• PubChem ID: 58592885
• Update Time: 2024-10-26

benzyl (3S,5S)-3,5-dimethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarboxylic acid, 3,5-dimethyl-, phenylmethyl ester,(3S,5S)-
• (3S,5S)-Benzyl 3,5-dimethylpiperazine-1-carboxylate
• benzyl (3S,5S)-3,5-dimethylpiperazine-1-carboxylate
• SB22986
• 874279-60-4
• AKOS025289900
• (3S,5S)-Benzyl3,5-dimethylpiperazine-1-carboxylate
• CS-0049884
• MFCD27988069
• SCHEMBL13384650
• AS-34847
• ZJB27960

• MDL： MFCD27988069
• Inchi： 1S/C14H20N2O2/c1-11-8-16(9-12(2)15-11)14(17)18-10-13-6-4-3-5-7-13/h3-7,11-12,15H,8-10H2,1-2H3/t11-,12-/m0/s1
• InChI Key： XYDSFNOXAYIVAR-RYUDHWBXSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C[C@H](C)N[C@@H](C)C1)=O

Computed Properties

• Exact Mass: 248.152477885g/mol
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 364.6±30.0 °C at 760 mmHg
• Flash Point: 174.3±24.6 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

benzyl (3S,5S)-3,5-dimethylpiperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)